2-(3-Methoxyphenyl)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-(3-methoxyphenyl)-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C15H19F3N2O2.ClH/c1-22-13-4-2-3-12(9-13)10-14(21)20-7-5-19(6-8-20)11-15(16,17)18;/h2-4,9H,5-8,10-11H2,1H3;1H
• InChI Key: KSGJOLLYTGGYGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCN(CC2)CC(F)(F)F.Cl
• Molecular Formula: C15H20ClF3N2O2
• Molecular Weight: 352.78 g/mol

Description

2-(3-Methoxyphenyl)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C15H20ClF3N2O2 and its molecular weight is 352.78. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis for Antipsychotic Activity

Research involving the design, synthesis, and pharmacological evaluation of biphenyl moiety linked with aryl piperazine, including derivatives similar to the specified compound, has shown considerable anti-dopaminergic and anti-serotonergic activity. These activities suggest potential applications in developing antipsychotic medications. Specifically, certain derivatives demonstrated a promising antipsychotic profile with minimal side effects, highlighting the therapeutic potential of arylpiperazine compounds in mental health treatment (Bhosale et al., 2014).

Computational and Vibrational Studies

Computational assessment of similar arylpiperazine-based drugs has provided insights into their biochemical properties and reactivity towards human receptors, such as the GABA receptor. These studies not only help in understanding the drug-receptor interaction mechanism but also in the drug design process for enhancing efficacy and reducing side effects. The vibrational studies serve as a foundational step for the characterization and further development of these compounds (Onawole et al., 2017).

Electrochemical Synthesis for New Derivatives

The electrochemical synthesis approach has been explored for producing new phenylpiperazine derivatives, offering a greener and more efficient pathway for the development of pharmaceutical agents. This method emphasizes the importance of innovative synthesis techniques in creating compounds with potential therapeutic applications (Nematollahi & Amani, 2011).